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Compound of Interest

Compound Name: GNA002

Cat. No.: B2620272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNA002 is a potent and specific covalent inhibitor of the Enhancer of Zeste Homolog 2

(EZH2), a histone methyltransferase that is a core component of the Polycomb Repressive

Complex 2 (PRC2).[1][2] By covalently binding to Cys668 in the EZH2-SET domain, GNA002
triggers the degradation of EZH2 through CHIP-mediated ubiquitination.[1][2][3] This leads to a

reduction in EZH2-mediated H3K27 trimethylation, reactivation of PRC2-silenced tumor

suppressor genes, and subsequent inhibition of cancer cell proliferation.[1][2] GNA002 has

demonstrated efficacy in various cancer cell lines and in vivo xenograft models.[1][2]

Proper preparation of GNA002 stock solutions is crucial for obtaining accurate and

reproducible results in cell culture experiments. This document provides detailed protocols for

the preparation, storage, and handling of GNA002 stock solutions to ensure optimal stability

and performance.

Quantitative Data Summary
The following table summarizes key quantitative data for GNA002, essential for accurate

experimental design.
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Property Value Reference

Molecular Weight 701.0 g/mol

IC₅₀ (EZH2) 1.1 µM [1][2]

IC₅₀ (Cell Proliferation)
0.070 µM (MV4-11), 0.103 µM

(RS4-11)
[1]

Solubility (DMSO) ≥ 1.25 mg/mL (1.78 mM) [1]

Storage (Solid) -20°C (3 years) [4]

Storage (Stock Solution)
-80°C (up to 6 months), -20°C

(up to 1 month)
[1][4]

Experimental Protocols
Materials

GNA002 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Laminar flow hood

Vortex mixer

0.22 µm syringe filter (optional, for sterilization)

Protocol for Preparing a 10 mM GNA002 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GNA002 in DMSO. This

high-concentration stock can then be diluted to final working concentrations in cell culture

medium.
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Aseptic Technique: Perform all steps in a sterile laminar flow hood to prevent microbial

contamination.

Equilibration: Allow the vial of GNA002 powder to reach room temperature before opening to

prevent moisture condensation.

Weighing: Accurately weigh the desired amount of GNA002 powder. To prepare 1 mL of a 10

mM stock solution, weigh out 7.01 mg of GNA002.

Dissolution:

Transfer the weighed GNA002 powder into a sterile tube.

Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration (e.g., add

1 mL of DMSO to 7.01 mg of GNA002).

Gently vortex the solution until the GNA002 is completely dissolved. If necessary, gentle

warming or sonication can be used to aid dissolution.[1]

Sterilization (Optional): If the DMSO used was not pre-sterilized, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile, amber or foil-wrapped

microcentrifuge tubes to protect from light and minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][4] Ensure the tubes are tightly sealed.

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the 10 mM GNA002 stock solution at room temperature.

Dilution:

It is recommended to perform a serial dilution to achieve the final working concentration

accurately.
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For example, to prepare a 10 µM working solution, first prepare an intermediate dilution

(e.g., 1 mM or 100 µM) by diluting the 10 mM stock solution in pre-warmed complete cell

culture medium.

Then, further dilute the intermediate solution to the final desired concentration in pre-

warmed complete cell culture medium.

Example for 10 µM working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium.

Mixing: Gently mix the final working solution by pipetting up and down or by inverting the

tube. Avoid vigorous vortexing.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.
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Caption: Workflow for GNA002 stock and working solution preparation.

GNA002 Mechanism of Action and Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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